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Introduction

N-nitroso-dorzolamide is a nitrosamine impurity that can potentially form in dorzolamide-
containing drug products.[1][2] Dorzolamide is a carbonic anhydrase inhibitor used to treat
glaucoma and ocular hypertension.[1][2] Due to the classification of many nitrosamines as
probable human carcinogens, regulatory bodies like the FDA and EMA require stringent control
of these impurities in pharmaceutical products.[1][3] Therefore, sensitive and validated
analytical methods are crucial for the detection and quantification of N-nitroso-dorzolamide at
trace levels to ensure patient safety.

This document provides detailed application notes and protocols for the analysis of N-nitroso-
dorzolamide in dorzolamide hydrochloride active pharmaceutical ingredient (API) and drug
products, primarily focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS), a widely accepted and sensitive technique for nitrosamine analysis.[2][4][5] A general
protocol for Gas Chromatography-Mass Spectrometry (GC-MS), another common analytical
technique for nitrosamine impurities, is also presented.[1][2][6]

Analytical Methods
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The primary methods for the detection and quantification of N-nitroso-dorzolamide are based
on chromatography coupled with mass spectrometry. These techniques offer the high
sensitivity and selectivity required to detect trace-level impurities in complex pharmaceutical
matrices.[2][5][7]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

LC-MS/MS is a powerful analytical technique that combines the separation capabilities of liquid
chromatography with the sensitive and selective detection of tandem mass spectrometry.[4][5]
[8] It is a preferred method for the analysis of non-volatile and thermally labile nitrosamines.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the analysis of volatile and semi-volatile nitrosamines.[6][9]
[10] While N-nitroso-dorzolamide's volatility may need to be considered, GC-MS can be a
viable alternative or complementary method.

Quantitative Data Summary

The following table summarizes typical quantitative performance parameters for the analysis of
nitrosamine impurities using LC-MS/MS. The specific values for N-nitroso-dorzolamide would
be determined during method validation.
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Parameter Typical Value Description

The lowest concentration of
Limit of Detection (LOD) 0.01 - 0.1 ng/mL analyte that can be reliably
detected.

The lowest concentration of
analyte that can be

Limit of Quantification (LOQ) 0.03 - 0.3 ng/mL quantitatively determined with
acceptable precision and

accuracy.

The correlation coefficient of
] ] the calibration curve, indicating
Linearity (R?) >0.99 ] )
the linearity of the method over

a specific concentration range.

The closeness of the
measured value to the true

Accuracy (% Recovery) 80 - 120% value, typically expressed as a
percentage of recovery of a
spiked standard.

The degree of agreement
among individual test results
when the procedure is applied
Precision (% RSD) <15% repeatedly to multiple
samplings of a homogeneous
sample, expressed as the

relative standard deviation.

Experimental Protocols

Protocol 1: LC-MS/MS Method for N-Nitroso-
Dorzolamide

This protocol is based on a validated method for the quantification of N-nitroso-dorzolamide
in dorzolamide hydrochloride drug substance.[4]
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. Sample Preparation

Accurately weigh approximately 100 mg of the dorzolamide hydrochloride drug substance
into a suitable volumetric flask.

Add a known volume of diluent (e.g., methanol or a mixture of methanol and water) to
dissolve the sample.

Vortex the solution for 1-2 minutes to ensure complete dissolution.

If necessary, centrifuge the solution to pellet any undissolved excipients.

Transfer an aliquot of the supernatant into an autosampler vial for analysis.

. Chromatographic Conditions

Instrument: UPLC-MS/MS system

Column: Phenyl Hexyl column[4]

Mobile Phase A: 0.05% ammonia solution in water[4]

Mobile Phase B: Acetonitrile[4]

Flow Rate: 0.40 mL/min[4]

Gradient Elution: A gradient elution program should be optimized to achieve adequate
separation of N-nitroso-dorzolamide from the dorzolamide APl and other potential
impurities.

Injection Volume: 1-10 pL

Column Temperature: 25-40 °C

. Mass Spectrometry Conditions

lonization Mode: Electrospray lonization (ESI) in positive mode[4]

Detection Mode: Multiple Reaction Monitoring (MRM)[4]
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 MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-dorzolamide
and a suitable internal standard should be determined and optimized.

e lon Source Parameters: Optimize parameters such as capillary voltage, cone voltage, and
gas flows to maximize the signal for the target analyte.

4. Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, including the
evaluation of specificity, limit of detection (LOD), limit of quantification (LOQ), linearity,
accuracy, and precision.[4]

Protocol 2: General GC-MS Method for Nitrosamine
Analysis

This protocol provides a general framework for the analysis of nitrosamine impurities using GC-
MS. This method may be adapted for N-nitroso-dorzolamide, depending on its thermal
stability and volatility.

1. Sample Preparation (Liquid-Liquid Extraction)

¢ Dissolve a known amount of the drug substance or product in a suitable solvent (e.g., water
or a buffer).

o Add an appropriate organic extraction solvent (e.g., dichloromethane).

» Vortex or shake the mixture vigorously for several minutes.

o Centrifuge to separate the layers.

o Carefully collect the organic layer containing the nitrosamines.

e The extract may be concentrated under a gentle stream of nitrogen if necessary.
o Transfer the final extract to a GC vial for analysis.

2. Chromatographic Conditions
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e Instrument: Gas Chromatograph coupled to a Mass Spectrometer

e Column: A low- to mid-polarity column suitable for nitrosamine analysis (e.g., a 5% phenyl-
methylpolysiloxane phase).

e Carrier Gas: Helium at a constant flow rate.
« Injection Mode: Splitless injection is typically used for trace analysis.

o Temperature Program: An oven temperature program should be optimized to separate the
target nitrosamines. A typical program might start at a low temperature (e.g., 40-50 °C), ramp
to a higher temperature (e.g., 200-250 °C), and hold for a few minutes.

3. Mass Spectrometry Conditions
« lonization Mode: Electron lonization (EI)

o Detection Mode: Selected lon Monitoring (SIM) or full scan mode. SIM mode is preferred for
higher sensitivity and selectivity.

¢ |ons to Monitor: The characteristic ions for N-nitroso-dorzolamide should be determined
from its mass spectrum.
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Caption: Workflow for LC-MS/MS analysis of N-nitroso-dorzolamide.
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Caption: General workflow for GC-MS analysis of nitrosamines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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